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Compound of Interest

Compound Name: Quinolin-4-amine hydrochloride

CAS No.: 35654-61-6

Cat. No.: B3051734

Get Quote

Executive Summary
Quinolin-4-amine hydrochloride (4-Aminoquinoline HCl) is a critical bicyclic heteroaromatic

scaffold, serving as the pharmacophore for a vast class of antimalarial drugs (e.g., chloroquine,

amodiaquine) and kinase inhibitors. Its spectroscopic signature is defined by the interplay

between the electron-rich amino group at position 4 and the electron-deficient quinoline ring.

This guide provides a rigorous technical analysis of its spectroscopic data (NMR, IR, MS),

focusing on the hydrochloride salt form. It distinguishes itself from standard databases by

explaining the causality of spectral features—specifically the impact of N1-protonation on

chemical shifts and vibrational modes.
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Property Data Notes

IUPAC Name
Quinolin-4-amine

hydrochloride

CAS Number 1668-87-7 (HCl salt) Free base: 578-68-7

Formula

C

H

N

[1][2] · HCl

MW: 144.17 (base) + 36.46

(HCl) = 180.63 g/mol

Appearance
White to off-white crystalline

powder

Hygroscopic; store under

desiccant.

Solubility

High: Water, Methanol,

DMSOLow: CHCl

, Hexane

Protonation at N1 drastically

increases polarity.

Melting Point >250 °C (decomp)
Free base melts at 151–155

°C.

Experimental Protocols for Characterization
To ensure reproducible data, follow these field-proven sample preparation protocols.

Nuclear Magnetic Resonance (NMR)
Solvent Selection: Use DMSO-d

(99.9% D) for the HCl salt. D

O is an alternative but will exchange amine/ammonium protons, erasing key diagnostic
signals.

Concentration: Prepare a 10–15 mg/mL solution.
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Handling: The HCl salt is acidic. Ensure the NMR tube is free of residual base (e.g., from

washing with detergent) to prevent in-situ deprotonation, which causes peak broadening and

chemical shift migration.

Mass Spectrometry (MS)
Ionization: Electrospray Ionization (ESI) in Positive Mode (+ve).

Mobile Phase: 0.1% Formic acid in Water/Acetonitrile (50:50).

Note: The HCl salt dissociates instantly in the mobile phase. You will observe the cation

of the free base.

Infrared Spectroscopy (IR)
Method: KBr Pellet or ATR (Attenuated Total Reflectance).

Pre-treatment: Dry the sample at 60 °C under vacuum for 1 hour before analysis to remove

surface moisture, which interferes with the N-H region.

Spectroscopic Analysis
Mass Spectrometry (MS)
Molecular Ion:

145.1

Fragmentation Pathway: The fragmentation of 4-aminoquinoline follows a characteristic

pathway driven by the stability of the aromatic core. The primary loss is ammonia (NH

), followed by the ejection of HCN from the pyridine ring.

Fig 1. ESI+ Fragmentation Pathway of 4-Aminoquinoline

Parent Ion
[M+H]+ = 145

Fragment A
[M+H - NH3]+

m/z = 128

- NH3 (17 Da)
Fragment B

[M+H - NH3 - HCN]+
m/z = 101

- HCN (27 Da)
(Ring contraction)
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Click to download full resolution via product page

Figure 1: The loss of NH

confirms the primary amine. Subsequent loss of HCN is diagnostic for the quinoline nitrogen.

Infrared Spectroscopy (IR)
The IR spectrum of the hydrochloride salt differs significantly from the free base due to the

protonation of the ring nitrogen and the formation of an ammonium species.

Functional Group
Frequency (cm

)
Assignment & Salt Effect

N-H Stretch 3100 – 3400 (Broad)

In the HCl salt, the sharp

primary amine doublets of the

free base are obscured by a

broad, complex band due to

the protonated ring nitrogen (

) and H-bonding.

Ammonium Band 2500 – 3000

A series of broad "combination

bands" characteristic of amine

salts (

or heterocyclic

).

C=N / C=C (Ar) 1620 – 1580

Aromatic ring breathing

modes. These bands shift to

higher frequencies (blue shift)

compared to the free base due

to the increased positive

charge density on the ring.

C-N Stretch ~1350 Aryl-amine bond stretch.

NMR Spectroscopy ( H & C)
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The protonation of the quinoline nitrogen (N1) exerts a strong electron-withdrawing effect,

causing a downfield shift (deshielding) of the ring protons compared to the free base.

H NMR Data (400 MHz, DMSO-d

)
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Position (ppm) - HCl
Salt

(ppm) - Free
Base

Multiplicity (Hz)
Interpretati
on

H-2 8.80 – 8.95 ~8.40 d 6.0

Most

deshielded

due to

proximity to

.

H-8 8.45 – 8.55 ~8.10 d 8.0

Deshielded

by peri-effect

and N1

protonation.

H-5 8.05 – 8.15 ~7.80 d 8.0

H-7 7.85 – 7.95 ~7.60 t 7.5

H-6 7.65 – 7.75 ~7.40 t 7.5

H-3 6.90 – 7.00 ~6.50 d 6.0

Ortho to the

amino group;

shielded by

resonance

but shifted

downfield by

salt

formation.

NH 9.00 – 10.00 ~6.80 Broad s -

In the salt,

these protons

exchange

with the

acidic proton,

often merging

into a very

broad singlet

downfield.
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C NMR Data (100 MHz, DMSO-d

)
C-4 (ipso): ~155-158 ppm. (Deshielded by N-substitution).

C-2: ~145-148 ppm.

C-8a: ~138 ppm.

C-7, C-8, C-5: 120–135 ppm region.

C-3: ~98–100 ppm. (Highly shielded due to resonance donation from the 4-NH

group).

Structural Logic & Tautomerism
It is vital to understand that 4-aminoquinoline can exist in two tautomeric forms: the amino form

and the imino form. In the hydrochloride salt, the protonation occurs preferentially at the ring

nitrogen (N1), stabilizing the aromatic system.

Structural Effect

Free Base
(Amino Tautomer)

HCl Salt
(Protonated at N1)

+ HCl

Protonation at N1 enhances
electron withdrawal,

deshielding H-2 and H-3.

Click to download full resolution via product page

Figure 2: Protonation locks the molecule in a cationic aromatic state, distinct from the neutral

imine tautomer.

Quality Control & Impurities
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When analyzing commercial or synthesized batches, look for these common impurities:

4-Chloroquinoline: Starting material. Look for a lack of the NH

signal and a shift in H-2/H-3.

Solvents:

Ethanol/Methanol: Often used in recrystallization of the salt.

Water:[3] The salt is hygroscopic; a large H

O peak at 3.33 ppm (in DMSO) is common.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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